Cas no 2484888-74-4 (Methyl6-(benzyloxy)-2-fluoro-3-methylbenzoate)

• Product Name: Methyl6-(benzyloxy)-2-fluoro-3-methylbenzoate
• CAS No: 2484888-74-4
• MF: C₁₆H₁₅FO₃
• MW: 274.286908388138
• CID: 5079608
• Update Time: 2025-06-09

Methyl6-(benzyloxy)-2-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl6-(benzyloxy)-2-fluoro-3-methylbenzoate

• Inchi： 1S/C16H15FO3/c1-11-8-9-13(14(15(11)17)16(18)19-2)20-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
• InChI Key： WIINPCNILNPDPC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1C(=O)OC)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Additional information on Methyl6-(benzyloxy)-2-fluoro-3-methylbenzoate

Recent Advances in the Study of Methyl 6-(benzyloxy)-2-fluoro-3-methylbenzoate (CAS: 2484888-74-4)

Methyl 6-(benzyloxy)-2-fluoro-3-methylbenzoate (CAS: 2484888-74-4) is a fluorinated benzoate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have explored its utility in the design of novel small-molecule inhibitors and its role in modulating specific biochemical pathways.

One of the most significant findings in recent research involves the use of Methyl 6-(benzyloxy)-2-fluoro-3-methylbenzoate as a precursor in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of compounds targeting the JAK-STAT pathway, which is implicated in autoimmune diseases and certain cancers. The study highlighted the compound's ability to enhance the binding affinity of inhibitors by introducing fluorine atoms at strategic positions, thereby improving pharmacokinetic properties.

Another area of interest is the compound's role in the synthesis of fluorinated analogs of natural products. Researchers have leveraged its unique chemical properties to create derivatives with enhanced metabolic stability and bioavailability. For instance, a recent preprint on bioRxiv detailed the use of Methyl 6-(benzyloxy)-2-fluoro-3-methylbenzoate in the synthesis of fluorinated polyphenols, which exhibit potent antioxidant and anti-inflammatory activities. This work underscores the versatility of the compound in medicinal chemistry applications.

In addition to its synthetic utility, Methyl 6-(benzyloxy)-2-fluoro-3-methylbenzoate has been investigated for its direct biological effects. A 2022 study in ACS Chemical Biology reported that the compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential implications for drug-drug interactions. However, further in vivo studies are needed to fully elucidate its pharmacological profile and safety.

Looking ahead, the continued exploration of Methyl 6-(benzyloxy)-2-fluoro-3-methylbenzoate is expected to yield new insights into its applications in drug design and development. Its unique structural features, combined with the growing demand for fluorinated pharmaceuticals, position it as a valuable tool in the medicinal chemist's toolkit. Future research should focus on optimizing its synthetic routes and expanding its therapeutic potential.